Cas no 1784301-90-1 (8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1784301-90-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5252743
• PubChem ID: 84778970
• Update Time: 2025-11-07

8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3-methyl-2,4(1H,3H)-quinazolinedione
• 1784301-90-1
• 8-methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• EN300-374432
• 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C10H10N2O3/c1-12-9(13)6-4-3-5-7(15-2)8(6)11-10(12)14/h3-5H,1-2H3,(H,11,14)
• InChI Key： IBAILYSPZIWYRI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(N(C)C(NC=21)=O)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.21±0.20(Predicted)

Additional information on 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1784301-90-1, commonly referred to as 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The long-chain structure of this molecule incorporates a methoxy group at position 8 and a methyl group at position 3, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the biological significance of 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione in various therapeutic areas. Researchers have explored its potential as an anticancer agent, where it has shown promising results in inhibiting the growth of specific cancer cell lines. The compound's ability to modulate key cellular pathways involved in apoptosis and cell proliferation makes it a valuable candidate for further investigation in oncology research.

In addition to its therapeutic applications, this compound has also been studied for its role in neuroprotective effects. Preclinical studies suggest that 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione may protect neurons from oxidative stress and inflammation, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's potential as a lead molecule for developing novel neuroprotective drugs.

The synthesis of 8-Methoxy-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxy and methyl groups is achieved through precise substitution reactions, ensuring the desired stereochemistry and regioselectivity. Recent advancements in green chemistry have also enabled more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

From a structural perspective, the tetrahydroquinazoline core of this molecule provides a rigid framework that facilitates interactions with biological targets. The presence of the methoxy group introduces electron-donating effects, enhancing the molecule's solubility and bioavailability. Meanwhile, the methyl group contributes to the compound's lipophilicity, which is crucial for crossing biological membranes and accessing intracellular targets.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the biological activities of 8-Methoxy-3-methyl-1,2,3,tetrahydroquinazoline-2,dione. Advanced computational techniques such as molecular docking and dynamics simulations are being employed to understand how this compound interacts with its target proteins at the molecular level. These studies are expected to provide valuable information for optimizing its pharmacokinetic properties and improving its therapeutic efficacy.

In conclusion,8-Methoxy-3-methyl-1,tetrahydroquinazoline-,dione represents a fascinating example of how structural modifications can significantly influence a molecule's biological properties. With its diverse applications in drug discovery and material science,this compound continues to be a focal point for researchers worldwide.As new findings emerge,the potential of CAS No. 1784301-,90-, will undoubtedly expand further,paving the way for innovative solutions in medicine and beyond.